Cas no 89727-55-9 (Benzene, 1-(1-bromo-2,2-dimethylpropyl)-4-nitro-)

• Product Name: Benzene, 1-(1-bromo-2,2-dimethylpropyl)-4-nitro-
• CAS No: 89727-55-9
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 591288
• PubChem ID: 71325853
• Update Time: 2025-04-19

Benzene, 1-(1-bromo-2,2-dimethylpropyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-bromo-2,2-dimethylpropyl)-4-nitro-
• 1-(1-bromo-2,2-dimethylpropyl)-4-nitrobenzene
• 89727-55-9
• DTXSID80755122

• Inchi： 1S/C11H14BrNO2/c1-11(2,3)10(12)8-4-6-9(7-5-8)13(14)15/h4-7,10H,1-3H3
• InChI Key： KBAXCJOLQZPAPF-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC(=CC=1)[N+](=O)[O-])C(C)(C)C

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų